Cas no 862471-95-2 (1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 862471-95-2
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 3494223
• PubChem ID: 24693701
• Update Time: 2025-05-19

1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• PIPERAZINE, 1-(1H-1,2,4-TRIAZOL-1-YLACETYL)-
• Ethanone, 1-(1-piperazinyl)-2-(1H-1,2,4-triazol-1-yl)-
• 1-(piperazin-1-yl)-2-(1h-1,2,4-triazol-1-yl)ethan-1-one
• SCHEMBL16416393
• starbld0045290
• AKOS000175602
• F1907-3775
• 862471-95-2
• 1-piperazin-1-yl-2-(1,2,4-triazol-1-yl)ethanone
• 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C8H13N5O/c14-8(5-13-7-10-6-11-13)12-3-1-9-2-4-12/h6-7,9H,1-5H2
• InChI Key： SDLHWNMKZVKMLJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCNCC1)CN1C=NC=N1

Computed Properties

• Exact Mass: 195.11201006Da
• Monoisotopic Mass: 195.11201006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Comprehensive Overview of 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 862471-95-2)

The compound 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 862471-95-2) is a heterocyclic organic molecule featuring both piperazine and 1,2,4-triazole moieties. This unique structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of piperazine, a common pharmacophore in CNS drugs, and 1,2,4-triazole, known for its antimicrobial properties, makes this compound a versatile candidate for drug discovery.

Recent studies highlight the growing interest in 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one as a scaffold for developing novel therapeutics. Researchers are particularly focused on its potential applications in treating microbial infections and neurological disorders. The compound's ability to interact with various enzyme systems, including cytochrome P450, has also made it a subject of metabolic studies. With the rise of antibiotic resistance, the antimicrobial properties of 1,2,4-triazole-containing compounds like this one have become a hot topic in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 862471-95-2 involves multi-step organic reactions, typically starting with the condensation of piperazine derivatives with 1,2,4-triazole-containing intermediates. The compound's crystalline nature and moderate solubility in polar solvents make it suitable for formulation development. Analytical characterization techniques such as NMR, HPLC, and mass spectrometry are routinely employed to ensure purity and structural integrity, which are critical for research applications.

The pharmacological profile of 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is currently under investigation in various preclinical models. Early findings suggest interesting interactions with neurotransmitter systems, possibly due to the piperazine moiety's affinity for certain receptor types. This has led to speculation about potential applications in mood disorder research, aligning with current trends in mental health pharmaceutical development. However, comprehensive clinical data is still needed to validate these preliminary observations.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes for 862471-95-2, addressing the growing demand for environmentally friendly production methods. The compound's stability under various pH conditions and thermal properties are also being studied to optimize storage and handling protocols. These investigations are particularly relevant given the increasing focus on sustainable practices in chemical manufacturing and the pharmaceutical industry.

From a commercial standpoint, 1-(piperazin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is primarily available as a research chemical for academic and industrial laboratories. Its current applications span from medicinal chemistry research to material science investigations, where its heterocyclic structure serves as a building block for more complex molecules. The compound's patent status and regulatory aspects vary by region, reflecting the dynamic nature of chemical innovation and intellectual property protection.

Future research directions for 862471-95-2 may include structure-activity relationship studies to optimize its biological effects, as well as formulation development for potential therapeutic applications. The scientific community continues to explore this compound's full potential, with particular interest in how modifications to either the piperazine or 1,2,4-triazole components might enhance its desirable properties while minimizing any adverse effects.